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Abstract
C.I. Pigment Yellow 1, a monoazo pigment, has been a significant component in the coloration

industry for over a century. This technical guide provides a comprehensive overview of its

discovery, history, chemical properties, and synthesis. Detailed experimental protocols for its

laboratory preparation are presented, and extensive physicochemical data are summarized for

comparative analysis. This document serves as a core reference for researchers and

professionals requiring in-depth knowledge of this foundational organic pigment.

Introduction
C.I. Pigment Yellow 1, also known by trade names such as Hansa Yellow G, is a synthetic

organic pigment valued for its bright, greenish-yellow hue and good lightfastness.[1] Chemically

classified as an arylamide (or Hansa) yellow, it belongs to the broader class of azo pigments,

characterized by the presence of the nitrogen-nitrogen double bond (-N=N-) chromophore.[2]

Its primary applications are in the manufacturing of printing inks, paints, coatings, plastics, and

textiles.[3][4] While not a pharmaceutical agent, a thorough understanding of its synthesis and

properties is valuable for chemists and material scientists.
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The development of C.I. Pigment Yellow 1 is intrinsically linked to the advent of synthetic

organic pigments in the early 20th century. The first of the arylide yellow series, Pigment

Yellow 1 was discovered in Germany by Hermann Wagner in 1909.[2] This discovery marked a

significant advancement, offering a stable and brilliant yellow alternative to the often toxic and

less lightfast inorganic yellow pigments of the time.

Commercial availability of Pigment Yellow 1 began around 1925, and its use became more

widespread after 1950, particularly as a safer substitute for cadmium-based yellows.[2] The

"Hansa" trade name was originally registered by Hoechst AG for their line of azo pigments.[5]

Chemical and Physical Properties
C.I. Pigment Yellow 1 is chemically identified as 2-[(4-methyl-2-nitrophenyl)diazenyl]-3-oxo-N-

phenylbutanamide. Its fundamental properties are summarized in the tables below.

Identification and Structural Data
Property Value

CI Name Pigment Yellow 1

CI Number 11680

CAS Number 2512-29-0

Molecular Formula C₁₇H₁₆N₄O₄

Molecular Weight 340.33 g/mol

IUPAC Name
2-[(4-methyl-2-nitrophenyl)diazenyl]-3-oxo-N-

phenylbutanamide

Physicochemical Properties
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Property Value

Physical Form Yellow powder

Melting Point 256 °C

Density 1.41 g/cm³

Oil Absorption 50 g/100g

Heat Stability 200 °C

pH 7

Fastness Properties
The fastness properties of a pigment indicate its resistance to various environmental and

chemical factors. The following table summarizes the fastness of C.I. Pigment Yellow 1 on a

scale of 1 to 8, where 8 represents the highest fastness.

Property Rating

Light Fastness 6-7

Water Resistance 5

Oil Resistance 5

Acid Resistance 5

Alkali Resistance 5

Ethanol Resistance 3

Xylene Resistance 3

Methyl Ethyl Ketone Resistance 3

Synthesis of C.I. Pigment Yellow 1
The synthesis of C.I. Pigment Yellow 1 is a classic example of an azo coupling reaction. The

overall process involves two main stages: the diazotization of an aromatic amine and the
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subsequent coupling of the resulting diazonium salt with a coupling agent.[5]

Overall Reaction Scheme
The synthesis proceeds as follows:

Diazotization: 2-Nitro-p-toluidine is treated with nitrous acid (generated in situ from sodium

nitrite and a strong acid) to form the corresponding diazonium salt.

Azo Coupling: The diazonium salt is then reacted with acetoacetanilide, which acts as the

coupling component, to yield the final pigment, C.I. Pigment Yellow 1.

Experimental Workflow Diagram
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Synthesis Workflow for C.I. Pigment Yellow 1
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Caption: A flowchart illustrating the key stages in the synthesis of C.I. Pigment Yellow 1.

Detailed Experimental Protocol
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This protocol provides a detailed methodology for the laboratory-scale synthesis of C.I.

Pigment Yellow 1.

Materials:

2-Nitro-p-toluidine

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Acetoacetanilide

Sodium Hydroxide (NaOH)

Distilled Water

Ice

Equipment:

Beakers (assorted sizes)

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and filter flask

Filter paper

Drying oven

Procedure:

Part 1: Preparation of the Diazonium Salt Solution

In a 250 mL beaker, dissolve a specific molar equivalent of 2-nitro-p-toluidine in a solution of

concentrated hydrochloric acid and water. Stir until fully dissolved.
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Cool the solution to 0-5 °C in an ice bath with continuous stirring.

In a separate beaker, prepare a solution of sodium nitrite in distilled water.

Slowly add the sodium nitrite solution dropwise to the cooled 2-nitro-p-toluidine solution.

Maintain the temperature between 0-5 °C throughout the addition.

After the addition is complete, continue stirring for an additional 15-20 minutes to ensure

complete diazotization. The resulting solution is the diazonium salt.

Part 2: Preparation of the Coupling Solution

In a 500 mL beaker, dissolve a molar equivalent of acetoacetanilide in a dilute aqueous

solution of sodium hydroxide.

Cool this solution to 0-5 °C in an ice bath.

Part 3: Azo Coupling Reaction

Slowly add the cold diazonium salt solution to the cold coupling solution with vigorous

stirring. A yellow precipitate of C.I. Pigment Yellow 1 will form immediately.[6]

Maintain the temperature below 10 °C during the coupling reaction.

After the addition is complete, continue to stir the reaction mixture for 1-2 hours to ensure the

completion of the reaction.

Part 4: Work-up and Isolation

Filter the resulting pigment slurry using a Buchner funnel under vacuum.

Wash the filter cake thoroughly with distilled water until the filtrate is neutral and free of

soluble salts.

Dry the collected pigment in a drying oven at 60-80 °C to a constant weight.

The dried product is C.I. Pigment Yellow 1.
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Applications
C.I. Pigment Yellow 1 is widely used in various industrial applications due to its bright color and

good fastness properties. Its primary uses include:

Printing Inks: It is a common pigment in offset, flexographic, and gravure printing inks.[3]

Paints and Coatings: Used in both water-based and solvent-based decorative and industrial

paints.[3]

Plastics: To impart a yellow color to a wide range of plastic products.[3]

Textiles: For the pigment printing of fabrics.[3]

Cosmetics: It is used as a colorant in some cosmetic products under the name CI 11680.[5]

Conclusion
C.I. Pigment Yellow 1 represents a cornerstone in the history of synthetic organic pigments. Its

discovery paved the way for a new generation of high-performance colorants that offered

significant advantages over their inorganic predecessors. The straightforward and scalable azo

coupling synthesis, combined with its desirable coloristic and fastness properties, has ensured

its enduring importance in a multitude of industrial applications. This technical guide has

provided a detailed overview of its history, properties, and synthesis, offering a valuable

resource for professionals in the chemical and material sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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